6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane

• CAS No.: 184-05-4
• Molecular Formula: C10H16S4
• Molecular Weight: 264.5 g/mol
• IUPAC Name: 6,7,13,14-tetrathiadispiro[4.2.48.25]tetradecane
• InChI: InChI=1S/C10H16S4/c1-2-6-9(5-1)11-13-10(14-12-9)7-3-4-8-10/h1-8H2
• InChI Key: CXBCYNHFNYLEQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)SSC3(CCCC3)SS2

Description

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane is a dispirocyclic compound characterized by two fused spirocyclic systems with four sulfur atoms (tetrathia) at positions 6,7,13,13. Its IUPAC name reflects the [4.2.4.2] ring configuration, where two cyclopentane rings are connected via spiro junctions. This compound is structurally analogous to peroxide-based dispiro derivatives but replaces oxygen atoms with sulfur, significantly altering its chemical behavior.

Chemical Reactions Analysis

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane has several scientific research applications, including:

Chemistry: It is used as a model compound to study the behavior of sulfur-containing spiro compounds.

Biology: Its unique structure makes it a potential candidate for studying biological interactions involving sulfur atoms.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the synthesis of other complex organic compounds and materials.

Mechanism of Action

The mechanism of action of 6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane involves its interaction with molecular targets and pathways that are influenced by its sulfur atoms. These interactions can lead to various chemical and biological effects, depending on the specific context in which the compound is used .

Comparison with Similar Compounds

6,7,13,14-Tetraoxadispiro[4.2.4.2]tetradecane (Dicyclopentanone Diperoxide, DCypDp)

• Structure : Replaces sulfur with oxygen atoms (tetraoxa).
• Key Properties :
  • Molecular Formula : C₁₀H₁₆O₄ (vs. C₁₀H₁₆S₄ for the tetrathia analog).
  • Applications : Classified as a peroxide explosive due to its high oxygen content and instability. Used in studies on vibrational spectroscopy for explosive detection .
  • Stability : Peroxide bonds (O–O) are thermally and mechanically sensitive, making DCypDp hazardous. In contrast, the tetrathia analog’s S–S bonds may confer different reactivity, though this remains unexplored in the evidence.
• Synthesis: Derived from cyclopentanone peroxidation, a method incompatible with sulfur analogs due to differing reactivity of sulfur .

5,8-Diazadisdipro[4.2.4.2]tetradecane (CAS 30098-65-8)

• Structure : Features nitrogen atoms (diaza) instead of sulfur/oxygen.
• Key Properties: Molecular Formula: C₁₂H₂₄N₂·2Br (bromide salt). Applications: Used in pharmaceutical synthesis and as a ligand in coordination chemistry. Nitrogen’s basicity enables metal-binding capabilities, unlike the non-basic tetrathia compound .
• Stability : Nitrogen-containing spirocycles are generally more stable than peroxides but less so than thia derivatives, which benefit from sulfur’s lower electronegativity .

1,4,10-Trioxadispiro[4.2.4.2]tetradecan-11-one (CAS 596119-44-7)

• Structure : Contains three oxygen atoms (trioxa) and a ketone group.
• Key Properties :
  • Molecular Formula : C₁₈H₂₂O₄S.
  • Synthetic Utility : Serves as an intermediate in organic synthesis, with a reported yield of 85% in optimized routes. The ketone moiety enhances electrophilic reactivity, unlike the purely thia-based structure .

Structural and Functional Analysis

Electronic and Steric Effects

• Sulfur vs. This could make it less explosive but more suitable for materials science applications .
• Nitrogen vs. Chalcogens: Nitrogen’s lone pairs enable hydrogen bonding and metal coordination, absent in sulfur/oxygen analogs. This functional divergence highlights the tetrathia compound’s niche in non-polar environments .

Thermodynamic Stability

• Peroxide analogs (tetraoxa) are prone to exothermic decomposition, limiting their utility outside controlled settings. The tetrathia compound’s S–S bonds may offer greater resilience, though empirical data are needed to confirm this hypothesis .